methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate

• IUPAC Name: methyl 3-[[(E)-2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C25H21ClN2O5/c1-32-19-12-10-16(11-13-19)14-22(28-23(29)20-8-3-4-9-21(20)26)24(30)27-18-7-5-6-17(15-18)25(31)33-2/h3-15H,1-2H3,(H,27,30)(H,28,29)/b22-14+
• InChI Key: LOHAFLKEUTVSKO-HYARGMPZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NC2=CC=CC(=C2)C(=O)OC)NC(=O)C3=CC=CC=C3Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NC2=CC=CC(=C2)C(=O)OC)/NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C25H21ClN2O5
• Molecular Weight: 464.9 g/mol

Description

Methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate, also known as C16, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, cancer research, and drug discovery.

Mechanism of Action

The mechanism of action of methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate involves the inhibition of the proteasome, a cellular complex responsible for the degradation of proteins. By inhibiting the proteasome, methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate can induce apoptosis and inhibit the growth of cancer cells. methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate has also been found to activate the unfolded protein response, which is a cellular stress response that helps cells cope with stress and maintain homeostasis.
Biochemical and Physiological Effects:
methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate has also been found to increase the levels of reactive oxygen species, which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate in lab experiments is its high potency and specificity towards the proteasome. However, methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate has also been found to exhibit cytotoxicity towards normal cells, which can limit its use in certain experiments. Additionally, the synthesis of methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate can be challenging and time-consuming, which can also limit its use in lab experiments.

Future Directions

There are several future directions for the study of methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate. One direction is to explore the potential applications of methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate in combination with other anti-cancer agents, such as chemotherapy drugs. Another direction is to study the effects of methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate on different types of cancer cells and in vivo models. Additionally, further research is needed to understand the mechanisms underlying the cytotoxicity of methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate towards normal cells and to develop strategies to minimize this effect.

Synthesis Methods

Methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate can be synthesized through a multi-step process that involves the reaction of 2-chlorobenzoyl chloride with 4-methoxyaniline, followed by the reaction of the resulting intermediate with 3-(4-methoxyphenyl)acrylic acid and methyl chloroformate. The final product is obtained through purification using column chromatography.

Scientific Research Applications

Methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate has been extensively studied for its potential applications in cancer research. Several studies have shown that methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate exhibits anti-tumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. methyl 3-{[2-[(2-chlorobenzoyl)amino]-3-(4-methoxyphenyl)acryloyl]amino}benzoate has also been found to induce apoptosis and inhibit angiogenesis, which are important mechanisms in cancer treatment.